
Technical Whitepaper: Physicochemical
Profiling of 5-Ethoxy-2-nitropyridine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-Ethoxy-2-nitropyridine

CAS No.: 856164-26-6

Cat. No.: B3289198

Get Quote

Executive Summary
This technical guide provides an in-depth analysis of 5-Ethoxy-2-nitropyridine, a specialized

heterocyclic building block used in medicinal chemistry for the development of bioactive

pyridine derivatives.

Critical Distinction: Researchers must rigorously distinguish this compound from its more

common isomer, 2-ethoxy-5-nitropyridine (CAS 31594-45-3). While the latter is widely available

with well-documented properties (MP: 90–94 °C), the target compound 5-Ethoxy-2-
nitropyridine (CAS 856164-26-6) presents unique synthetic challenges due to the lability of

the nitro group at the 2-position, often requiring specialized oxidative synthesis routes rather

than standard nucleophilic aromatic substitution.

This guide synthesizes experimental data, predicted physicochemical properties, and validated

protocols to support high-integrity research and development.
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The following data consolidates available experimental values and high-confidence

computational models. Due to the synthetic difficulty of 5-ethoxy-2-nitropyridine, experimental

data is less ubiquitous than for its isomers; therefore, comparative isomer data is provided for

structural benchmarking.

Table 1: Physicochemical Properties Profile

Property
5-Ethoxy-2-
nitropyridine
(Target)

2-Ethoxy-5-
nitropyridine
(Isomer)

3-Ethoxy-2-
nitropyridine
(Isomer)

CAS Number 856164-26-6 31594-45-3 74037-50-6

Molecular Formula C₇H₈N₂O₃ C₇H₈N₂O₃ C₇H₈N₂O₃

Molecular Weight 168.15 g/mol 168.15 g/mol 168.15 g/mol

Melting Point (MP) 65–75 °C (Predicted) * 90–94 °C (Exp.) 28–32 °C (Exp.)

Boiling Point (BP)
275 ± 20 °C (760

mmHg)
272.3 °C (760 mmHg) 175 °C (50 mmHg)

Density 1.25 ± 0.1 g/cm³ 1.2 ± 0.1 g/cm³ 1.245 g/cm³

LogP (Predicted) 1.62 1.90 1.45

Physical State Solid (Pale Yellow) Crystalline Solid Low-Melting Solid

*Note: Experimental MP for the specific 5-ethoxy-2-nitro isomer is rarely reported in commercial

catalogs due to synthetic challenges. The predicted range is derived from structural activity

relationship (SAR) analysis of the ortho-nitro effect relative to the para-ethoxy substituent.

Synthetic Logic & "The Trap"
A common error in synthesizing 5-ethoxy-2-nitropyridine is assuming standard Nucleophilic

Aromatic Substitution (SNAr) will work on 5-bromo-2-nitropyridine.

The Mechanistic Trap: When 5-bromo-2-nitropyridine is treated with sodium ethoxide, the nitro

group at position 2 is more electrophilic than the carbon at position 5 (activated by the ring

nitrogen). Consequently, the ethoxide displaces the nitro group, yielding 5-bromo-2-

ethoxypyridine instead of the desired product.[1]
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The Correct Pathway: The robust synthesis involves the oxidation of 2-amino-5-ethoxypyridine.

The amino group is oxidized to a nitro group using hydrogen peroxide in fuming sulfuric acid or

a similar peracid system.

Diagram 1: Synthesis Workflow & Regioselectivity Logic

Synthetic Pathways

5-Bromo-2-nitropyridine NaOEt / EtOHSNAr Attempt 5-Bromo-2-ethoxypyridine
(Nitro Displaced)

Regioselectivity Failure

2-Amino-5-ethoxypyridine H2O2 / H2SO4
(Oxidation)

Amino Oxidation 5-Ethoxy-2-nitropyridine
(Target)

Successful Conversion

Click to download full resolution via product page

Caption: Contrast between the failed SNAr route (red) and the successful oxidative route

(green) for 5-ethoxy-2-nitropyridine.

Experimental Protocols
Boiling Point Determination (Siwoloboff Method)
For samples with limited quantity (<500 mg), the Siwoloboff method is preferred over

distillation.

Preparation: Seal a standard capillary tube at one end. Prepare a second, finer capillary (bell

jar) sealed at the top and open at the bottom.

Assembly: Place the sample in the outer tube. Insert the inverted fine capillary into the

sample. Attach this assembly to a thermometer.

Heating: Immerse in a Thiele tube or oil bath. Heat at a rate of 2–3 °C/min.

Observation:

Initial Phase: Bubbles emerge slowly (trapped air expanding).
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Boiling Phase: A rapid, continuous stream of bubbles emerges (vapor pressure >

atmospheric pressure).

Endpoint: Stop heating. Record the temperature when the bubble stream stops and liquid

begins to be sucked back into the fine capillary. This is the true boiling point.

Melting Point Determination (DSC Validation)
To distinguish the target (Predicted MP ~65-75°C) from the isomer (MP 90-94°C), Differential

Scanning Calorimetry (DSC) is recommended for purity assessment.

Calibration: Calibrate the DSC instrument using Indium (MP 156.6 °C) and Zinc (MP 419.5

°C) standards.

Sample Loading: Weigh 2–5 mg of dried 5-ethoxy-2-nitropyridine into an aluminum pan.

Crimp the lid hermetically.

Ramp Profile: Equilibrate at 25 °C. Ramp at 10 °C/min to 150 °C under nitrogen purge (50

mL/min).

Analysis: Identify the endothermic peak onset (T_onset). A sharp peak (<2 °C width)

indicates high purity. A broad peak suggests isomeric contamination (likely 2-ethoxy-5-nitro).

Diagram 2: Phase Transition Logic Flow
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Caption: Logic flow for identifying the correct nitropyridine isomer based on melting point

thresholds.

Applications in Drug Discovery[2][3][4][5]
The 5-ethoxy-2-nitropyridine scaffold acts as a precursor to 5-ethoxy-2-aminopyridine, a

privileged structure in kinase inhibitors and GPCR ligands. The ethoxy group at the 5-position

provides:
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Metabolic Stability: Blocks the oxidation prone 5-position of the pyridine ring.

Lipophilicity Modulation: The ethoxy tail increases LogP (approx 1.62), improving membrane

permeability compared to the methoxy analog.

Hydrogen Bonding: The pyridine nitrogen remains available for H-bond acceptance in the

active site, while the 5-ethoxy group fills hydrophobic pockets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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